![molecular formula C15H20BrN3 B7630842 N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine](/img/structure/B7630842.png)
N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine
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Overview
Description
N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine, also known as BRD-K24612394, is a chemical compound that has been studied for its potential use in scientific research. It is a selective agonist of the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is found in the brain and other tissues.
Mechanism of Action
N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 is a selective agonist of TAAR1, which is a G protein-coupled receptor that is found in the brain and other tissues. When activated by ligands such as N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4, TAAR1 can modulate the activity of other neurotransmitter systems, including dopamine, serotonin, and norepinephrine. The exact mechanism of action of N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 is not fully understood, but it is thought to enhance dopamine release by inhibiting the reuptake of dopamine by presynaptic neurons.
Biochemical and physiological effects:
Studies have shown that N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 can have a variety of biochemical and physiological effects, depending on the dose and route of administration. In animal models, N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 has been shown to increase locomotor activity, enhance cognitive function, and reduce depressive-like behavior. It has also been shown to increase dopamine release in certain brain regions, which may have implications for the treatment of neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 in lab experiments is its selectivity for TAAR1, which allows for more precise modulation of dopamine signaling compared to other compounds that may have broader effects on multiple neurotransmitter systems. However, one limitation is the lack of data on the long-term effects of N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 on the brain and other tissues. Further research is needed to determine the safety and efficacy of this compound for scientific research applications.
Future Directions
There are several future directions for research on N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4. One area of interest is its potential use in the treatment of neuropsychiatric disorders such as schizophrenia and addiction. Studies have shown that TAAR1 activation by N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 can lead to increased dopamine release in certain brain regions, which may have therapeutic effects for these disorders. Another area of interest is the development of more selective and potent TAAR1 agonists, which may have even greater therapeutic potential. Finally, further research is needed to determine the long-term effects of N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 on the brain and other tissues, as well as its potential for use in other scientific research applications.
Synthesis Methods
The synthesis of N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 has been described in a patent application filed by the pharmaceutical company GlaxoSmithKline. The method involves the reaction of 2-bromo-4-methylbenzylamine with 1-(1,3-dimethylpyrazol-4-yl)ethanone in the presence of a base and a palladium catalyst. The resulting product is then purified by column chromatography to yield N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4.
Scientific Research Applications
N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 has been studied for its potential use in a variety of scientific research applications. One area of interest is its effect on the central nervous system, particularly its ability to modulate dopamine signaling. Studies have shown that TAAR1 activation by N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine4 can lead to increased dopamine release in certain brain regions, which may have implications for the treatment of neuropsychiatric disorders such as schizophrenia and addiction.
properties
IUPAC Name |
N-[(2-bromo-4-methylphenyl)methyl]-1-(1,3-dimethylpyrazol-4-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20BrN3/c1-10-5-6-13(15(16)7-10)8-17-11(2)14-9-19(4)18-12(14)3/h5-7,9,11,17H,8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHXYAKJPUJKZKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CNC(C)C2=CN(N=C2C)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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